Cas no 70972-98-4 (Benzaldehyde, 4-nonyl-)

• Product Name: Benzaldehyde, 4-nonyl-
• CAS No: 70972-98-4
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 546317
• PubChem ID: 10933364
• Update Time: 2025-04-19

Benzaldehyde, 4-nonyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-nonyl-
• 4-nonylbenzaldehyde
• DTXSID90448876
• 70972-98-4
• SCHEMBL1872841
• 4-nonyl-benzaldehyde
• 4-(n-nonyl)benzaldehyde
• MLPGFYQRKQHSJN-UHFFFAOYSA-N

• Inchi： 1S/C16H24O/c1-2-3-4-5-6-7-8-9-15-10-12-16(14-17)13-11-15/h10-14H,2-9H2,1H3
• InChI Key： MLPGFYQRKQHSJN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 232.18282
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives